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Compound of Interest

Compound Name: UM-164

Cat. No.: B1682698

Technical Support Center: UM-164

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of UM-164, a potent dual c-
Src/p38 kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should | store UM-164 upon receipt?

A: Upon receipt, solid UM-164 should be stored at -20°C. Under these conditions, the
compound is stable for at least three years.

Q2: What is the recommended solvent for preparing stock solutions of UM-164?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of UM-
164. It is soluble in DMSO up to 100 mg/mL.[1] For optimal results, it is crucial to use fresh,
anhydrous DMSO, as moisture can reduce the solubility of the compound.[1]

Q3: How should | store stock solutions of UM-164?

A: Aliquot your DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles,
which can lead to degradation. These aliquots should be stored at -80°C for long-term stability
(up to one year) or at -20°C for short-term storage (up to one month).[1]

Q4: Is UM-164 soluble in aqueous buffers like PBS or other organic solvents like ethanol?
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A: No, UM-164 is reported to be insoluble in water and ethanol.[1] Therefore, for most cell-
based assays, a concentrated stock solution in DMSO should be prepared and then diluted into
the aqueous culture medium. Ensure the final DMSO concentration is compatible with your
experimental system, typically below 0.5%.

Q5: Is UM-164 sensitive to light?

A: While specific photostability data for UM-164 is not readily available, it is best practice to
handle it as a light-sensitive compound. Protect the solid compound and its solutions from light
by storing them in amber vials or by wrapping containers in aluminum foil. Perform all
experimental manipulations in a subdued light environment whenever possible.

Q6: | observe precipitation when diluting my UM-164 DMSO stock into an aqueous buffer. What
should | do?

A: This is a common issue for compounds with low aqueous solubility. Here are a few
troubleshooting steps:

o Decrease the final concentration: You may be exceeding the solubility limit of UM-164 in the
agueous medium. Try using a lower final concentration.

 Increase the solvent concentration: If your experimental system allows, a slightly higher final
concentration of DMSO (e.g., up to 0.5%) might help maintain solubility. Always run a vehicle
control to ensure the solvent concentration does not affect your results.

e Use a surfactant or formulating agent: For in vivo studies or specific in vitro applications, a
formulation with a surfactant like Tween® 80 or encapsulation in a delivery vehicle may be
necessary. For example, a suspension for oral administration can be prepared using CMC-
Na.[1]

Q7: How can | check if my UM-164 has degraded?

A: The most reliable way to assess the integrity of your UM-164 is by using a stability-indicating
analytical method, such as High-Performance Liquid Chromatography (HPLC). A fresh,
properly stored sample should be used as a reference. A decrease in the peak area of the
parent compound and the appearance of new peaks would indicate degradation.
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Data Summary

] | Stabill

Storage .
Form Solvent Duration Notes
Temperature
) Protect from
Solid (Powder) - -20°C 3 years ]
light.
Aliguot to avoid
freeze-thaw
] cycles. Use
Stock Solution DMSO -80°C 1 year
fresh, anhydrous
DMSO. Protect
from light.
Aliquot to avoid
freeze-thaw
] cycles. Use
Stock Solution DMSO -20°C 1 month
fresh, anhydrous
DMSO. Protect
from light.
UM-164 Solubility
Solvent Solubility
DMSO 100 mg/mL
Water Insoluble
Ethanol Insoluble

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of UM-164 in DMSO

o Materials:

o UM-164 (Molecular Weight: 640.68 g/mol )
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[e]

Anhydrous Dimethyl Sulfoxide (DMSO)

o

Sterile, amber microcentrifuge tubes or vials

[¢]

Calibrated analytical balance

Vortex mixer

[¢]

e Procedure:

1. Equilibrate the vial of solid UM-164 to room temperature before opening to prevent
moisture condensation.

2. Weigh out the desired amount of UM-164. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 6.41 mg of UM-164.

3. Add the appropriate volume of anhydrous DMSO to the solid UM-164. For the example
above, add 1 mL of DMSO.

4. Vortex the solution until the UM-164 is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary.

5. Aliquot the stock solution into single-use, light-protected vials.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
Logical Troubleshooting Workflow for UM-164 Stability
Issues
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UM-164 Stability Troubleshooting
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(Solid & Stock Solution)

Review Handling Procedures
(e.g., freeze-thaw, light exposure)

Incorr r
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Solution Issue Perform Quality Control
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Compound OK, check experiment Degradation Confirmed

Revise Experimental Protocol Order New Compound

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying potential stability issues with UM-164.
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Potential Degradation Pathways for UM-164
(Hypothesized)

Hypothesized Degradation Pathways of UM-164
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Caption: Potential degradation pathways of UM-164 based on its chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [UM-164 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1682698#um-164-
stability-and-storage-conditions]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1682698?utm_src=pdf-body
https://www.benchchem.com/product/b1682698?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682698?utm_src=pdf-body
https://www.benchchem.com/product/b1682698?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/um-164.html
https://www.benchchem.com/product/b1682698#um-164-stability-and-storage-conditions
https://www.benchchem.com/product/b1682698#um-164-stability-and-storage-conditions
https://www.benchchem.com/product/b1682698#um-164-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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